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Compound of Interest

3-Chloro-4-
Compound Name: _
(trifluoromethoxy)benzaldehyde

Cat. No.: B031543

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed breakdown of the molecular weight calculation for the
chemical compound 3-Chloro-4-(trifluoromethoxy)benzaldehyde. The information is
presented to serve as a precise reference for research and development applications.

Compound Identification

The compound in question is 3-Chloro-4-(trifluoromethoxy)benzaldehyde. Based on its
nomenclature, the molecular structure consists of a benzaldehyde core substituted with a
chlorine atom at the 3-position and a trifluoromethoxy group (-OCFs3) at the 4-position.

o Chemical Name: 3-Chloro-4-(trifluoromethoxy)benzaldehyde
e Molecular Formula: CsHaCIF302

Elemental Composition and Atomic Weights

The calculation of the molecular weight is derived from the sum of the atomic weights of its
constituent elements. The standard atomic weights for each element are sourced from the
International Union of Pure and Applied Chemistry (IUPAC).
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Standard .
. . Total Weight (
Element Symbol Count Atomic Weight
g/mol )

(g/mol)
Carbon C 8 12.011[1][2][3] 96.088
Hydrogen H 4 1.008[4][5][6] 4.032
Chlorine Cl 1 35.453[7][8] 35.453
Fluorine F 3 18.998[9][10][11]  56.994

15.999[12][13]
Oxygen O 2 31.998

[14]

Molecular Weight Calculation

The molecular weight (MW) is the sum of the total weights of each element in the molecular
formula.

MW=(Cx8)+(Hx4)+(CIlx1)+(Fx3)+(0x2)

MW = (12.011 g/mol x 8) + (1.008 g/mol x 4) + (35.453 g/mol x 1) + (18.998 g/mol x 3) +
(15.999 g/mol x 2)

MW = 96.088 g/mol + 4.032 g/mol + 35.453 g/mol + 56.994 g/mol + 31.998 g/mol
MW = 224.565 g/mol

This value is consistent with commercially available data for this compound, often cited as
224.57 g/mol .

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of 3-
Chloro-4-(trifluoromethoxy)benzaldehyde from its elemental components.
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Carbon (C) Hydrogen (H) Chlorine (ClI) Fluorine (F) Oxygen (O)
12.011 g/mol 1.008 g/mol 35.453 g/mol 18.998 g/mol 15.999 g/mol

Total Molecular Weight
224.565 g/mol

Click to download full resolution via product page

Caption: Calculation workflow for the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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